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Compound of Interest

Compound Name: C18H13ClN2O2

Cat. No.: B8723462 Get Quote

Subject: Comprehensive handling guide for C18H13ClN2O2, primarily identified as the

research compound CPYPP. Primary Application: Selective inhibitor of DOCK2 (Dedicator of

Cytokinesis 2), used to block Rac1 activation in immunological and oncological research.

Target Audience: Medicinal Chemists, Cell Biologists, and Lab Managers.

While the molecular formula C18H13ClN2O2 may theoretically refer to multiple isomers (e.g.,

metabolites of Boscalid or specific benzamide derivatives), this guide focuses on CPYPP (CAS:

310460-39-0), the most commercially significant research tool with this composition. The

protocols below are designed to mitigate the specific degradation pathways associated with its

conjugated pyrazolidinedione structure: photolytic degradation and hydrolytic ring opening.
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Property Specification Notes

Common Name CPYPP

IUPAC Name

4-[(2-

chlorophenyl)methylidene]-1-

phenylpyrazolidine-3,5-dione

Note: Often cited as 4-[3-(2-

chlorophenyl)-2-propen-1-

ylidene]-1-phenyl-3,5-

pyrazolidinedione in older

literature.

CAS Number 310460-39-0

Molecular Weight 324.76 g/mol

Appearance
Orange to Dark Red

Crystalline Solid

Color indicates extended

conjugation; highly light-

sensitive.

Solubility
DMSO (~50 mM), DMF (~30

mM)

Poorly soluble in Ethanol (<1

mg/mL) and Water.

pKa
~4.5 (Acidic proton on

pyrazolidinedione ring)
Ionizable in basic buffers.

Part 3: Storage Protocols (Solid State)
Core Directive: The primary threat to the shelf life of solid CPYPP is moisture-induced

hydrolysis of the cyclic imide (pyrazolidinedione) and photo-isomerization of the exocyclic

double bond.

Long-Term Storage Conditions (Shelf Life: ≥2 Years)
Temperature: Store at -20°C (-4°F).

Container: Amber glass vials with Teflon-lined screw caps. Avoid clear plastic microfuge

tubes for long-term storage due to gas permeability and light transmission.

Atmosphere: Purge headspace with Argon or Nitrogen gas before sealing.
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Desiccation: Store vials inside a secondary container (e.g., a sealed jar or desiccator box)

containing active silica gel or Drierite™.

Short-Term Handling (Benchtop)
Equilibrate the vial to room temperature (20–25°C) before opening. This prevents

atmospheric moisture from condensing on the cold solid, which accelerates degradation.

Light Protection: Perform weighing and handling under low-light conditions or use amber

vessels. Wrap clear vessels in aluminum foil immediately.

Part 4: Solubilization & Solution Stability
Critical Insight: CPYPP is hydrophobic. Researchers often fail by attempting to dissolve it

directly in aqueous buffers, leading to precipitation.

Protocol: Preparation of Stock Solution (10 mM)
Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide), Grade ≥99.9%.

Calculation: To prepare 1 mL of 10 mM stock:

Weigh 3.25 mg of CPYPP.

Add 1.0 mL of anhydrous DMSO.

Dissolution: Vortex for 30–60 seconds. If particulates persist, sonicate in a water bath at

37°C for 5 minutes. The solution should be clear and orange/red.[1]

Aliquoting: Do not store the bulk stock. Aliquot into single-use volumes (e.g., 20–50 µL) in

amber polypropylene tubes.

Storage of Solutions:

-80°C: Stable for 6 months.

-20°C: Stable for 1 month.

4°C / RT: Unstable; use within 24 hours.
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In-Vitro Application Note
When diluting into culture media:

Dilute the DMSO stock at least 1:1000 to keep final DMSO concentration <0.1% (to avoid

solvent toxicity).

Add the stock dropwise to the media while vortexing to prevent local precipitation.

Part 5: Quality Control & Shelf Life Validation
To verify the integrity of C18H13ClN2O2 after storage, use the following QC parameters.

HPLC Method:

Column: C18 Reverse Phase (e.g., Agilent Zorbax, 3.5 µm).

Mobile Phase: Acetonitrile : Water (0.1% TFA) gradient (50:50 to 95:5 over 20 mins).

Detection: UV at 362 nm (Specific absorption max for the conjugated system).

Acceptance Criteria: Purity ≥98% (Area under curve).

Visual Inspection:

Pass: Bright orange/red powder.

Fail: Pale yellow or brown sticky mass (indicates oxidation or hydrolysis).

Part 6: Visualization of Handling Workflow
The following diagram illustrates the critical decision pathways for handling CPYPP to ensure

maximum stability.
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Caption: Logical workflow for the receipt, storage, solubilization, and disposal of CPYPP to

maintain experimental integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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